Cas no 18513-77-4 (ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1))

• Product Name: ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1)
• CAS No: 18513-77-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 1382508
• PubChem ID: 205700
• Update Time: 2025-07-02

ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1)
• ethyl 1,2,3,6-tetrahydropyridine-5-carboxylate,hydrochloride
• Ethyl 1,2,5,6-tetrahydro-3-pyridinecarboxylate hydrochloride
• EN300-6736438
• Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride
• 1,2,5,6-tetrahydropyridine-3-carboxylic acid ethyl ester hydrochloride
• DTXSID90171718
• ethyl 1,2,3,6-tetrahydropyridine-5-carboxylate;hydrochloride
• MIRJGPRWVWWNQH-UHFFFAOYSA-N
• 18513-77-4
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, ethyl ester, hydrochloride (1:1)
• G49105
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-, ethyl ester, hydrochloride
• SCHEMBL7923304

• Inchi： 1S/C8H13NO2.ClH/c1-2-11-8(10)7-4-3-5-9-6-7;/h4,9H,2-3,5-6H2,1H3;1H
• InChI Key： MIRJGPRWVWWNQH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=CCCNC1)=O

Computed Properties

• Exact Mass: 191.07142
• Monoisotopic Mass: 191.071306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Boiling Point: 228°C at 760 mmHg
• Flash Point: 91.7°C
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1)

Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) [CAS No. 18513-77-4]: A Comprehensive Overview

Ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1), identified by its CAS number 18513-77-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the tetrahydropyridine class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The hydrochloride salt form (1:1) enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structure of ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) features a tetrahydropyridine core substituted with an ethoxycarbonyl group at the 3-position and a hydrochloride counterion. This configuration imparts unique reactivity and functionalization possibilities, making it a versatile building block in medicinal chemistry. The tetrahydropyridine scaffold is particularly interesting because it is found in several biologically active molecules, including neurotransmitter receptors and cardiovascular agents.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their role as key pharmacophores in drug discovery. For instance, compounds containing this motif have been investigated for their potential as antihypertensive agents, analgesics, and even as components of antipsychotic drugs. The ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) structure provides a scaffold that can be modified to explore new therapeutic avenues.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The ethyl ester group at the 3-position can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis to form the corresponding carboxylic acid or reduction to an alcohol. This flexibility makes it an attractive candidate for custom synthesis tailored to specific research needs.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in modulating biological pathways. For example, researchers have demonstrated that certain tetrahydropyridines can interact with specific enzymes or receptors in a way that alters cellular signaling. The hydrochloride salt form (1:1) ensures that the compound remains stable under various conditions, which is crucial for both laboratory research and potential clinical applications.

The synthesis of ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used to construct the tetrahydropyridine ring system. The final step often involves salt formation with hydrochloric acid to enhance stability and handling properties.

In terms of pharmacological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting biological effects. For instance, modifications at the 3-position or other substituents could lead to compounds with enhanced binding affinity or selectivity for certain targets. This underscores the importance of ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) as a starting point for drug discovery programs.

The compound's solubility profile also makes it suitable for various formulation studies. Poor solubility is a common challenge in drug development, but the hydrochloride salt form improves water solubility significantly. This property is particularly advantageous for designing formulations that require oral or parenteral administration.

From an industrial perspective, ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (1:1) could serve as a commercial intermediate for pharmaceutical companies looking to develop novel therapeutics. Its well-characterized synthesis and favorable physicochemical properties make it an attractive candidate for large-scale production if demand arises from ongoing research.

Future research directions may explore the use of computational methods to predict novel derivatives of this compound with enhanced pharmacological properties. Techniques such as molecular docking and virtual screening can accelerate the identification of promising candidates for further experimental validation.

In conclusion, ethyl 1,2,5,6-tetrahydropyridine-3-carboxylate hydrochloride (CAS No. 18513-77-4) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structure and functional groups make it a promising intermediate for drug development and synthetic applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in future advancements.